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Compound of Interest

Compound Name: 2-Bromo-2-methylbutane

Cat. No.: B1582447

Essential Safety and Handling Guide for 2-
Bromo-2-methylbutane

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Bromo-2-methylbutane.
Adherence to these procedures is essential for ensuring laboratory safety and minimizing risks.

Chemical Properties and Hazards

2-Bromo-2-methylbutane is a highly flammable liquid and vapor that can cause skin irritation,
serious eye irritation, and respiratory irritation.[1][2][3] It is crucial to handle this chemical with
appropriate personal protective equipment in a well-ventilated area, away from heat, sparks,
and open flames.[1][2][3]
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Property

Value

CAS Number

507-36-8[1][3]

Molecular Formula

CsHi11Br

Molecular Weight 151.04 g/mol [3]

Appearance Liquid

Boiling Point 107 °C (225 °F) at 980 hPa[1]

Density 1.182 g/cm3 at 25 °C (77 °F)[1]
Flash Point Data not consistently available

Hazard Statements

H225: Highly flammable liquid and vapour.[1][2]
[3] H315: Causes skin irritation.[1][2][3] H319:
Causes serious eye irritation.[1][2][3] H335: May

cause respiratory irritation.[1][2][3]

Personal Protective Equipment (PPE)

Proper PPE is mandatory to prevent exposure. The following equipment should be used when

handling 2-Bromo-2-methylbutane:

PPE Category

Specific Requirements

Eye and Face Protection

Wear chemical safety goggles and a face shield.

[11(21[4]

Skin Protection

Chemical-resistant gloves (e.qg., nitrile rubber)
and flame-retardant antistatic protective clothing
are required.[1][2] Immediately remove and

wash contaminated clothing.[1][2]

Respiratory Protection

Use a NIOSH-approved respirator with an
appropriate cartridge if working in areas with
inadequate ventilation or when vapors/aerosols

are generated.[1][4]
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Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial for safely handling 2-Bromo-2-methylbutane.
1. Preparation:
Thoroughly review the Safety Data Sheet (SDS) before starting any work.[2][3]
Ensure a chemical fume hood is operational and the work area is well-ventilated.[1][2]
Verify that an emergency eyewash station and safety shower are readily accessible.[5]
Assemble and inspect all required PPE.[6]
Keep the container tightly closed when not in use.[1][2][3]
. Handling:
Ground and bond containers and receiving equipment to prevent static discharge.[1][3]
Use only non-sparking tools and explosion-proof equipment.[1][7]
Avoid contact with skin, eyes, and clothing.[2]
Avoid inhaling vapor or mist.[1][3]
Keep away from heat, sparks, open flames, and other ignition sources.[1][2][3]
. Emergency Procedures:

In case of skin contact: Immediately take off all contaminated clothing and rinse the skin with
plenty of water.[1][2]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek medical attention.[1][3]

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[2][3]
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 In case of a spill: Evacuate the area and remove all ignition sources.[3] Cover the spill with
an inert absorbent material and place it in a suitable container for disposal.[2][3] Do not let
the product enter drains.[1][2]

Disposal Plan

All waste materials must be disposed of in accordance with local, state, and federal
regulations.[1][2]

» Waste Chemical: Dispose of contents and container to an approved waste disposal plant.[1]
Do not mix with other waste.[1]

» Contaminated Containers: Handle uncleaned containers as you would the product itself.[1]

Handling Workflow for 2-Bromo-2-methylbutane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-Bromo-2-
methylbutane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582447#personal-protective-equipment-for-

handling-2-bromo-2-methylbutane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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